![molecular formula C29H26O4 B037463 9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene CAS No. 117344-32-8](/img/structure/B37463.png)
9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene
Overview
Description
9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene is a compound belonging to the family of fluorenes, which are aromatic hydrocarbons with a nine-member ring structure. It is a colorless solid that is soluble in organic solvents. This compound has been studied extensively due to its potential applications in a wide range of fields, such as materials science, biology, and medicine. This article will discuss the synthesis method of this compound, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.
Scientific Research Applications
Root Canal Filling Materials : A dimethacrylate monomer derived from 9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene has been proposed for use in root canal filling materials due to its high molecular weight (Fang Liu et al., 2006).
Aromatic Polyamides and Polyimides : This compound is used in the synthesis of aromatic polyamides and polyimides, which are promising for creating flexible films and thermosetting applications (Chin‐Ping Yang & Jiun-Hung Lin, 1993).
Heat-Resistant Adhesives and Coatings : High-purity 9,9-bis(4-hydroxyphenyl)-fluorene, a related compound, finds potential applications in heat-resistant adhesives, high-performance coatings, and other materials (W. Liu et al., 2008).
Functional Materials : Fluorene-containing structures are widely used in enhancing thermal stabilities, reactivity, photosensitivity, and OLED properties in functional materials (Wang Ji-ping, 2011).
Green Chemistry Applications : An atom-efficient preparation method for a derivative of this compound minimizes chemical waste, emphasizing sustainability in chemical processes (H. Jung et al., 2011).
Electronics and Automotive Industries : New diphenylfluorene-based aromatic polyamides have been synthesized, offering applications in electronics, electronics packaging, and the automotive industry (S. Hsiao et al., 1999).
Light-Emitting Applications : Polyfluorenes with phenyl substituents are ideal for light-emitting applications due to their high photoluminescence efficiency and blue spectral emission (L. Lindgren et al., 2005).
High-Performance Films : Fluorene-based poly(ether imide)s are suitable for creating flexible and tough films, with high glass transition and decomposition temperatures (S. Hsiao & Chin T. Li, 1999).
Organic Light-Emitting Diodes (OLEDs) : Novel hydrocarbons based on this compound are used for high-performance OLEDs, indicating their significance in advanced lighting and display technologies (Shanghui Ye et al., 2010).
Optical Resin Materials : The cleaner production process of bisphenol fluorene acrylate, a derivative, is optimized for use in optical resin materials (Chen Xin, 2012).
Fuel Cell Technology : Fluorene-based bisphenol monomer-based poly(ether sulfone) membranes have shown high proton transport properties, comparable to leading materials in fuel cells (Chenyi Wang et al., 2012).
Gas Transport and Membranes : Cardo bis(phenylphenyl)fluorene based semifluorinated poly(ether amide)s demonstrate high thermal stability and tensile strength, suitable for gas transport and membrane applications (P. Bandyopadhyay et al., 2014).
Polyurethanes Synthesis : Rapid microwave-promoted synthesis of polyurethanes from fluorene diol and diisocyanates offers a quick method for producing high-molecular-weight polyurethanes (K. Hiroki et al., 2008).
Resin Technology : Novel bismaleimide monomers with fluorene cardo group and aryl ether linkage are significant in resin technology due to their easy processing and thermal stability (Liying Zhang et al., 2014).
Fluorescent Probes : Novel fluorene derivatives have been synthesized with high fluorescence quantum yields, useful as new fluorescent probes (Liheng Feng et al., 2005).
Solar Cell Efficiency : In solar cell applications, liquid-crystal-conjugated polyelectrolytes (LCCPEs) derived from this compound enhance power conversion efficiency (Chao Liu et al., 2015).
Fluorinated Polyimides : Fluorinated polyimides based on 9,9-bis[4-(4-amino-2-trifluoromethylphenoxy)phenyl]fluorene offer better solubility and lower dielectric constants compared to nonfluorinated polyimides, useful in electronics (Chin‐Ping Yang & H. Chiang, 2004).
Cathode-Independent Organic Solar Cells : The use of water-soluble polyfluorenes as an interfacial layer in organic solar cells significantly improves their performance, making them cathode-independent (Seung-Hwan Oh et al., 2010).
Safety and Hazards
9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene may cause skin irritation (H315) and serious eye irritation (H319). Safety measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical attention if skin irritation or eye irritation persists .
Biochemical Analysis
Biochemical Properties
It is known that the compound is insoluble in water
Cellular Effects
It is known that the compound is used in the synthesis of polymers , which suggests that it may have an impact on cellular processes related to polymer synthesis and degradation.
Molecular Mechanism
It is known that the compound is used in the synthesis of polymers , suggesting that it may interact with enzymes and other biomolecules involved in polymer synthesis and degradation.
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions .
Dosage Effects in Animal Models
It is known that the compound is used in the synthesis of polymers , suggesting that it may have an impact on biological processes related to polymer synthesis and degradation.
Metabolic Pathways
It is known that the compound is used in the synthesis of polymers , suggesting that it may interact with enzymes and other biomolecules involved in polymer synthesis and degradation.
Transport and Distribution
It is known that the compound is insoluble in water , suggesting that it may be transported and distributed within cells and tissues via non-aqueous mechanisms.
Subcellular Localization
It is known that the compound is used in the synthesis of polymers , suggesting that it may be localized to areas of the cell where polymer synthesis and degradation occur.
Properties
IUPAC Name |
2-[4-[9-[4-(2-hydroxyethoxy)phenyl]fluoren-9-yl]phenoxy]ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H26O4/c30-17-19-32-23-13-9-21(10-14-23)29(22-11-15-24(16-12-22)33-20-18-31)27-7-3-1-5-25(27)26-6-2-4-8-28(26)29/h1-16,30-31H,17-20H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQXNYVAALXGLQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C2(C4=CC=C(C=C4)OCCO)C5=CC=C(C=C5)OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H26O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80396099 | |
Record name | 9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80396099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
438.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117344-32-8 | |
Record name | 9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80396099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9,9-Bis[4-(2-hydroxyethoxy)phenyl]fluorene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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